Cas no 219811-70-8 ((2R)-5-ethylheptan-2-ol)

• Product Name: (2R)-5-ethylheptan-2-ol
• CAS No: 219811-70-8
• MF: C₉H₂₀O
• MW: 144.254503250122
• CID: 6446818
• PubChem ID: 38988490
• Update Time: 2025-06-10

(2R)-5-ethylheptan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-5-ethylheptan-2-ol
• EN300-1855616
• 219811-70-8
• SCHEMBL8371932

• Inchi： 1S/C9H20O/c1-4-9(5-2)7-6-8(3)10/h8-10H,4-7H2,1-3H3/t8-/m1/s1
• InChI Key： DYNOLYWQCYQCKX-MRVPVSSYSA-N
• SMILES： O[C@H](C)CCC(CC)CC

Computed Properties

• Exact Mass: 144.151415257g/mol
• Monoisotopic Mass: 144.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 67.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-5-ethylheptan-2-ol

Introduction to (2R)-5-Ethylheptan-2-ol and Its Significance in Modern Chemical Research

Compound with the CAS number 219811-70-8, specifically identified as (2R)-5-Ethylheptan-2-ol, represents a fascinating molecule in the realm of organic chemistry. This chiral alcohol has garnered attention due to its unique structural properties and potential applications in various scientific domains, particularly in pharmaceutical synthesis and biochemical research. The stereochemistry of this compound, denoted by the (2R) configuration, plays a crucial role in determining its interaction with biological systems, making it a subject of intense study among researchers.

The molecular structure of (2R)-5-Ethylheptan-2-ol consists of a seven-carbon chain with an ethyl group at the fifth position and a hydroxyl group at the second position, adopting a specific (R) configuration at the chiral center. This configuration is critical for its biological activity, as enantiomers often exhibit distinct pharmacological properties. The compound's solubility profile and volatility also contribute to its utility in chemical synthesis, allowing for versatile applications in both laboratory settings and industrial processes.

In recent years, there has been growing interest in the use of chiral alcohols like (2R)-5-Ethylheptan-2-ol as intermediates in drug development. The ability to manipulate stereochemistry has opened new avenues for creating more effective and targeted therapeutics. For instance, studies have shown that compounds with specific enantiomeric purity can enhance drug efficacy while minimizing side effects. This has led to increased demand for high-purity (2R)-5-Ethylheptan-2-ol for use in clinical trials and pharmaceutical manufacturing.

One of the most compelling aspects of (2R)-5-Ethylheptan-2-ol is its role in synthetic chemistry. Researchers have leveraged its structural features to develop novel synthetic pathways, enabling the efficient production of complex molecules. The compound's chiral center provides a scaffold for constructing more intricate structures, which is particularly valuable in the synthesis of biologically active compounds. Additionally, its compatibility with various catalytic systems allows for multiple functionalizations, making it a versatile building block in organic synthesis.

The biochemical properties of (2R)-5-Ethylheptan-2-ol have also been explored in detail. Studies have investigated its interactions with enzymes and receptors, providing insights into its potential as a ligand or modulator. For example, researchers have examined how this compound might influence metabolic pathways or signal transduction processes. Such investigations are crucial for understanding its biological role and identifying potential therapeutic applications.

Advances in analytical techniques have further enhanced the study of (2R)-5-Ethylheptan-2-ol. High-resolution spectroscopy and chromatography methods allow for precise characterization of its molecular structure and purity. These tools are essential for ensuring that the compound meets stringent quality standards before being used in sensitive applications such as drug development or biochemical assays. The ability to accurately determine enantiomeric purity is particularly important, as even small deviations can significantly impact biological activity.

The industrial significance of (2R)-5-Ethylheptan-2-ol cannot be overstated. Its synthesis and application contribute to the broader field of fine chemical production, supporting advancements across multiple industries. From pharmaceuticals to agrochemicals, the demand for specialized organic compounds like this one continues to rise. As synthetic methodologies evolve, new opportunities for utilizing (2R)-5-Ethylheptan-2-ol are likely to emerge, further solidifying its importance in modern chemical research.

In conclusion, (2R)-5-Ethylheptan-2-ol (CAS no 219811-70-8) stands out as a remarkable compound with diverse applications and implications. Its unique stereochemical properties make it a valuable tool in pharmaceutical synthesis and biochemical research, while its structural versatility supports innovative synthetic strategies. As scientific understanding progresses, the potential uses for this compound are expected to expand, reinforcing its role as a cornerstone in contemporary chemical investigations.